![molecular formula C16H15ClN2O4 B5598784 N-(4-chloro-3-nitrophenyl)-2-(2-ethylphenoxy)acetamide](/img/structure/B5598784.png)
N-(4-chloro-3-nitrophenyl)-2-(2-ethylphenoxy)acetamide
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Description
N-(4-chloro-3-nitrophenyl)-2-(2-ethylphenoxy)acetamide, also known as clofencet, is a chemical compound that has been widely used in scientific research. This compound is synthesized using a specific method and has been applied in various scientific studies due to its unique mechanism of action and biochemical effects.
Scientific Research Applications
Anticancer, Anti-inflammatory, and Analgesic Activities
Research has been conducted on the development of novel chemical entities with potential anticancer, anti-inflammatory, and analgesic properties. A study utilized the Leuckart synthetic pathway to develop a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives. These compounds were evaluated for their anticancer activity against breast cancer and neuroblastoma cells, as well as for anti-inflammatory and analgesic activities. Compounds with halogens on the aromatic ring, particularly one compound identified as N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, exhibited promising anticancer, anti-inflammatory, and analgesic activities, indicating their potential for therapeutic applications (Rani, Pal, Hegde, & Hashim, 2014).
Chemoselective Acetylation and Synthesis Processes
Another aspect of research on derivatives of N-(4-chloro-3-nitrophenyl)-2-(2-ethylphenoxy)acetamide involves their use in chemoselective acetylation processes. For instance, the chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for the synthesis of antimalarial drugs, was optimized using immobilized lipase. This process highlights the compound's role in the synthesis of pharmacologically active molecules, offering a green and efficient pathway for producing key intermediates (Magadum & Yadav, 2018).
Properties
IUPAC Name |
N-(4-chloro-3-nitrophenyl)-2-(2-ethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O4/c1-2-11-5-3-4-6-15(11)23-10-16(20)18-12-7-8-13(17)14(9-12)19(21)22/h3-9H,2,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJQVYXLDYMGHQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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